Cas no 2172073-20-8 (1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172073-20-8
• MF: C₁₄H₂₄N₄O
• MW: 264.366562843323
• CID: 5783475
• PubChem ID: 165760878
• Update Time: 2025-07-14

1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-1594094
• 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
• 2172073-20-8

• Inchi： 1S/C14H24N4O/c1-10(2)6-7-12-13(14(15)19)16-17-18(12)9-8-11-4-3-5-11/h10-11H,3-9H2,1-2H3,(H2,15,19)
• InChI Key： PEUWZUKKTHKNTQ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CCC(C)C)N(CCC2CCC2)N=N1)N

Computed Properties

• Exact Mass: 264.19501140g/mol
• Monoisotopic Mass: 264.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172073-20-8)

1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2172073-20-8, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal chemistry. The presence of both cyclobutyl and methylbutyl substituents in its molecular structure contributes to its distinct physicochemical characteristics, making it a subject of interest for further exploration in drug discovery and development.

The 1H-1,2,3-triazole-4-carboxamide moiety is particularly noteworthy as it introduces a carboxamide functional group, which is known to enhance the solubility and bioavailability of molecules when incorporated into drug candidates. This feature is crucial for designing compounds that can effectively interact with biological targets while maintaining stability in physiological conditions. The structural arrangement of the cyclobutylethyl and 3-methylbutyl groups further influences the compound's interactions with potential receptors or enzymes, offering a scaffold for modulating activity.

In recent years, there has been a growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including infections caused by resistant bacteria and fungi. The 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide structure presents an intriguing candidate for further pharmacological evaluation. Its unique substitution pattern may confer selective binding properties that could differentiate it from other triazole-based drugs currently under development.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of novel therapeutic agents. The combination of the cyclobutyl and methylbutyl groups may enhance binding affinity while minimizing off-target effects, which are critical considerations in modern drug design. Additionally, the carboxamide group provides a site for further chemical modification, allowing researchers to fine-tune the molecule's properties for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide for biological activity. Molecular docking studies have suggested that this compound may interact with certain enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. These preliminary findings warrant further experimental validation to determine its exact mechanism of action and therapeutic potential.

The synthesis of 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide presents both challenges and opportunities for synthetic chemists. The introduction of bulky substituents requires careful optimization to ensure high yields and purity. However, the successful synthesis would provide researchers with a valuable tool for exploring new pharmacological pathways. Techniques such as multi-step organic synthesis combined with modern catalytic methods may be employed to achieve this goal efficiently.

In conclusion, 1-(2-cyclobutylethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172073-20-8) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover the full scope of its properties, this compound could play a significant role in addressing unmet medical needs in various therapeutic areas.